Cas no 62595-96-4 (2H-Azepin-2-one, 4-butylhexahydro-)
62595-96-4 structure
Product Name:2H-Azepin-2-one, 4-butylhexahydro-
CAS No:62595-96-4
MF:C10H19NO
MW:169.263962984085
CID:1638685
Update Time:2024-09-11
2H-Azepin-2-one, 4-butylhexahydro- Chemical and Physical Properties
Names and Identifiers
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- 2H-Azepin-2-one, 4-butylhexahydro-
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- Inchi: 1S/C10H19NO/c1-2-3-5-9-6-4-7-11-10(12)8-9/h9H,2-8H2,1H3,(H,11,12)
- InChI Key: IXZANBUFVPCTNY-UHFFFAOYSA-N
- SMILES: N1CCCC(CCCC)CC1=O
Computed Properties
- Exact Mass: 169.14677
Experimental Properties
- Density: 0.903±0.06 g/cm3(Predicted)
- Boiling Point: 118-119 °C(Press: 0.8 Torr)
- PSA: 29.1
- pka: 16.63±0.40(Predicted)
2H-Azepin-2-one, 4-butylhexahydro- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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